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Compound of Interest

Compound Name:
Equilin 3-O-beta-D-Glucuronide

Sodium Salt

CAS No.: 27610-12-4

Cat. No.: B602381

Get Quote

An In-Depth Technical Guide to Equilin 3-O-beta-D-Glucuronide Sodium Salt

Abstract
This technical guide provides a comprehensive overview of Equilin 3-O-beta-D-Glucuronide
Sodium Salt, a critical metabolite of the equine estrogen, equilin. As a key component of

conjugated equine estrogens (CEEs), the most prescribed estrogen medication for menopausal

hormone therapy in the United States, understanding the metabolism and disposition of equilin

is paramount for drug development and toxicological studies.[1] This document delves into the

compound's physicochemical properties, synthesis, analytical characterization, and biological

significance. It is intended for researchers, chemists, and drug development professionals who

require a detailed understanding of this reference standard for analytical method development,

metabolic studies, and quality control applications.

Physicochemical Properties
Equilin 3-O-beta-D-Glucuronide Sodium Salt is the primary water-soluble metabolite of

equilin, formed by enzymatic conjugation in the liver.[2][3] This process attaches a glucuronic
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acid moiety to the parent steroid, significantly increasing its polarity to facilitate renal excretion.

[2][3] Its identity and purity are defined by a distinct set of physicochemical characteristics.

Property Value Source(s)

CAS Number 27610-12-4 [4][5][6][7][8]

Molecular Formula C₂₄H₂₇NaO₈ [5][6][7]

Molecular Weight 466.46 g/mol [5][6][7]

IUPAC Name

Sodium

(2S,3S,4S,5R,6S)-3,4,5-

trihydroxy-6-

(((9S,13S,14S)-13-methyl-17-

oxo-9,11,12,13,14,15,16,17-

octahydro-6H-

cyclopenta[a]phenanthren-3-

yl)oxy)tetrahydro-2H-pyran-2-

carboxylate

Synonyms

17-Oxoestra-1,3,5(10),7-

tetraen-3-yl β-D-

Glucopyranosiduronic Acid

Monosodium Salt

[4][6][9]

Appearance White Amorphous Solid [10]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) and Methanol (MeOH)
[10]

Synthesis and Purification
The synthesis of steroid glucuronides is a critical process for generating analytical standards

and studying drug metabolism. While often produced enzymatically in vivo, chemical synthesis

or in vitro enzymatic methods are employed for laboratory-scale production. The following

represents a generalized, robust workflow for producing high-purity Equilin 3-O-beta-D-

Glucuronide.
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Synthetic Workflow Overview
The most common laboratory approach involves the Koenigs-Knorr reaction, where a protected

glucuronic acid donor is coupled with the hydroxyl group of equilin, followed by deprotection

and purification.
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Step 1: Protection Step 2: Glycosylation (Coupling)

Step 3: Deprotection & Saponification

Step 4: Purification

Methyl (tri-O-acetyl-α-D-glucopyranosyl) bromide uronate

Reaction Vessel
(Silver (I) oxide or Mercury (II) cyanide catalyst)

 Glucuronic
Acid Donor

Equilin

 Steroid
Substrate

Protected Equilin Glucuronide Intermediate

Base Hydrolysis
(e.g., NaOH in Methanol)

Equilin 3-O-beta-D-Glucuronide Sodium Salt (Crude)

Preparative HPLC
(Reversed-Phase C18)

Lyophilization

High-Purity Final Product
(>95%)
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Liquid Chromatography

Mass Spectrometry

Data Analysis

Reference Standard
(1 mg/mL in MeOH)

Serial Dilution

UHPLC Injection

Reversed-Phase C18 Column

Gradient Elution
(Water/Acetonitrile with Formic Acid)

Heated Electrospray Ionization (HESI)
(Positive or Negative Mode)

High-Resolution MS1 Scan
(e.g., Orbitrap)

Data-Dependent MS2 Scan (ddMS2)
(Fragmentation)

Extract Ion Chromatogram
(at m/z 467.1704 or 443.1738)

Purity Assessment
(Peak Area %)

Confirm Precursor Mass
(within 5 ppm)

Analyze MS2 Spectrum
(Identify Neutral Loss & Fragments)
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Hepatocyte (Liver)

Target Tissue (e.g., Endometrium)

Equilin
(Lipophilic)

UDP-Glucuronosyltransferase
(UGT) Enzymes

Equilin 3-O-Glucuronide
(Hydrophilic)

Equilin 3-O-Glucuronide
Circulation

Renal Excretion
(Urine)

Major Pathway

β-Glucuronidase
(Extracellular/Lysosomal)

Equilin
(Active)

Estrogen Receptor (ERα, ERβ)
Binding & Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b602381/docs#equilin-3-o-beta-d-glucuronide-sodium-
salt-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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